Cas no 1334304-97-0 (4-chloro-1-methyl-1H-Indole-5-carboxylic acid)

4-chloro-1-methyl-1H-Indole-5-carboxylic acid structure
1334304-97-0 structure
Product Name:4-chloro-1-methyl-1H-Indole-5-carboxylic acid
CAS No:1334304-97-0
MF:C10H8ClNO2
MW:209.629021644592
CID:1104892
PubChem ID:82612256
Update Time:2025-04-20

4-chloro-1-methyl-1H-Indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-methyl-1H-Indole-5-carboxylic acid
    • SCHEMBL15824293
    • DB-117887
    • SHMMJWLMMOSOPE-UHFFFAOYSA-N
    • 1334304-97-0
    • Inchi: 1S/C10H8ClNO2/c1-12-5-4-6-8(12)3-2-7(9(6)11)10(13)14/h2-5H,1H3,(H,13,14)
    • InChI Key: SHMMJWLMMOSOPE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=CC2=C1C=CN2C

Computed Properties

  • Exact Mass: 209.0243562g/mol
  • Monoisotopic Mass: 209.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.2Ų
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